Cas no 1796946-55-8 (N1-Cyclopropyl-N2-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]ethanediamide)

• Product Name: N1-Cyclopropyl-N2-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]ethanediamide
• CAS No: 1796946-55-8
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 5371208
• Update Time: 2025-10-31

N1-Cyclopropyl-N2-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-Cyclopropyl-N2-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]ethanediamide

• Inchi： 1S/C17H26N2O3/c1-22-17(9-18-15(20)16(21)19-14-2-3-14)12-5-10-4-11(7-12)8-13(17)6-10/h10-14H,2-9H2,1H3,(H,18,20)(H,19,21)
• InChI Key： JUPCVGMTEOXHDA-UHFFFAOYSA-N
• SMILES： C(NC1CC1)(=O)C(NCC1(OC)C2CC3CC1CC(C3)C2)=O

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.85±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N1-Cyclopropyl-N2-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]ethanediamide

Comprehensive Analysis of N1-Cyclopropyl-N2-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]ethanediamide (CAS No. 1796946-55-8)

The compound N1-Cyclopropyl-N2-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]ethanediamide (CAS No. 1796946-55-8) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This ethanediamide derivative incorporates a tricyclic framework and a cyclopropyl group, which are often associated with enhanced bioactivity and metabolic stability. Researchers are particularly interested in its role as a small molecule modulator for targeting specific protein-protein interactions, a hot topic in drug discovery.

One of the most searched questions in the context of this compound is: "What are the potential therapeutic applications of N1-Cyclopropyl-N2-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]ethanediamide?" Preliminary studies suggest its relevance in neurodegenerative disease research, particularly due to its ability to cross the blood-brain barrier. The methoxy-tricyclo moiety may contribute to its lipophilicity, a critical factor for CNS-targeted drugs. Additionally, its amide linkage and cyclopropyl substitution could influence its binding affinity to enzymes or receptors involved in inflammatory pathways.

From a synthetic chemistry perspective, the tricyclo[3.3.1.13,7]decane scaffold is a challenging but rewarding structure. Recent advancements in catalyzed cyclization and ring-strain engineering have made it more accessible for drug development. The CAS No. 1796946-55-8 is frequently cited in patents related to kinase inhibitors and GPCR modulators, aligning with the growing demand for precision medicine. Users searching for "synthetic routes for tricyclic amides" or "bioisosteres of cyclopropyl groups" will find this compound highly relevant.

Another trending topic is the compound's potential in cancer immunotherapy. The tricyclic core shares structural similarities with known immune checkpoint inhibitors, sparking interest in its immunomodulatory properties. Computational studies using AI-driven molecular docking have predicted favorable interactions with PD-1/PD-L1 axis components, though experimental validation is ongoing. This aligns with frequent searches like "small molecules for immune-oncology" and "non-peptidic PD-L1 binders."

Stability and ADME (Absorption, Distribution, Metabolism, Excretion) profiling are also critical for this compound. The methoxy group may mitigate oxidative metabolism, while the cyclopropyl ring could reduce CYP450-mediated degradation. Such features address common queries like "how to improve drug half-life with tricyclic systems" or "impact of cyclopropyl on metabolic stability." These aspects are vital for researchers optimizing lead compounds in preclinical development.

In summary, N1-Cyclopropyl-N2-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]ethanediamide represents a versatile scaffold with multifaceted applications. Its structural complexity and functional group diversity make it a valuable candidate for addressing unmet medical needs, particularly in CNS disorders, oncology, and inflammation. As the scientific community continues to explore its mechanisms, this compound is poised to remain a focal point in high-impact drug discovery.